Cas no 21661-97-2 (cis-7-Decenal)

• Product Name: cis-7-Decenal
• CAS No: 21661-97-2
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 88280
• PubChem ID: 24878925
• Update Time: 2026-05-14

cis-7-Decenal Chemical and Physical Properties

Names and Identifiers

• cis-7-Decenal
• dec-7-enal
• cis-7-Decen-1-al

• MDL： MFCD00015571
• Inchi： InChI=1S/C10H18O/c1-2-3-4-5-6-7-8-9-10-11/h3-4,10H,2,5-9H2,1H3/b4-3-
• InChI Key： UZFFFFWQKMPLAC-ARJAWSKDSA-N
• SMILES： CC/C=C\CCCCCC=O
• BRN： 4175178

Computed Properties

• Exact Mass: 154.13600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 0.842 g/mL at 25 °C(lit.)
• Boiling Point: 143-145 °C(lit.)
• Flash Point: Fahrenheit: 77 ° f < br / > Celsius: 25 ° C < br / >
• Refractive Index: n20/D 1.445(lit.)
• PSA: 17.07000
• LogP: 3.10200
• Sensitiveness: Air Sensitive

cis-7-Decenal Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 1989 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16-S26-S36
• Hazardous Material Identification：
• Safety Term：S24/25
• Packing Group：III
• PackingGroup：III
• TSCA：Yes
• Storage Condition：2-8°C
• Packing Group：III
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes